Betaine monohydrate

Description

Betaine monohydrate is a hydrate form of glycine betaine and serves as a fundamental metabolite . Also known as trimethylglycine (TMG), betaine monohydrate is used in food, beverage, pharmaceutical, health, personal care products, and agriculture/animal feed/poultry . In animals, betaine, generated by choline oxidation or delivered through diet, participates in synthesizing active constituents like carnitine and creatine . It also supports nutrient utilization, digestibility, and the bioavailability of methionine, enhancing immune status, and reducing heat or oxidative stress .

Betaine anhydrous, a similar compound, assists the body in processing homocysteine, which is important for the normal function of blood, bones, eyes, heart, muscles, nerves, and the brain . A specific betaine anhydrous prescription product is approved by the FDA for treating high urine levels of homocysteine . Studies suggest that betaine supplementation may improve endurance, reduce fatigue, and enhance muscle power and strength . Research indicates that betaine supplementation below 4 g/d can lead to beneficial reductions in homocysteine levels, while higher doses might negatively affect lipid profiles in individuals with health disorders .

Purification of betaine can be achieved through crystallization from aqueous ethanol or ethanol/diethyl ether . Betaine also sees use as a stabilizer, emulsifier, and surfactant in some industrial applications . Chemical properties include a molecular formula of C5H13NO3 and a molecular weight of 135.16 .

• CAS No.: 17146-86-0
• Product Name: Betaine monohydrate
• Molecular Formula: C5H12NO2.HO
• Molecular Weight: 135.16 g/mol
• IUPAC Name: 2-(trimethylazaniumyl)acetate;hydrate
• Standard InChI: InChI=1S/C5H11NO2.H2O/c1-6(2,3)4-5(7)8;/h4H2,1-3H3;1H2
• Standard InChIKey: NJZRLXNBGZBREL-UHFFFAOYSA-N
• SMILES: C[N+](C)(C)CC(=O)[O-].O
• Canonical SMILES: C[N+](C)(C)CC(=O)O.[OH-]
• Synonyms: (Carboxymethyl)trimethylammonium hydroxide; Betaine, monohydrate; Methanaminium, 1-carboxy-N,N,N-trimethyl-, hydroxide
• PubChem Compound: 24884197
• Last Modified: Aug 15 2023